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Compound of Interest

Compound Name: Tris-PCz

Cat. No.: B8231135 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 9,9',9''-triphenyl-

9H,9'H,9''H-carbazole (Tris-PCz) in the architecture of blue Organic Light-Emitting Diodes

(OLEDs). This document details the material's properties, device architecture, experimental

protocols for fabrication and characterization, and performance data of Tris-PCz-based blue

OLEDs.

Introduction to Tris-PCz in Blue OLEDs
Tris-PCz is a carbazole-based organic material widely utilized in OLEDs due to its excellent

hole-transporting properties and high triplet energy.[1][2] Its molecular structure, consisting of

three carbazole units attached to a central nitrogen atom, provides good thermal and

morphological stability.[3] These characteristics make Tris-PCz a versatile material in blue

OLEDs, where it can function as a hole transport layer (HTL), an exciton blocking layer (EBL),

or as a host material in the emissive layer (EML) for thermally activated delayed fluorescence

(TADF) emitters.[1][2] The high triplet energy of Tris-PCz is particularly crucial for blue TADF

OLEDs, as it helps to confine triplet excitons within the emissive layer, thereby enhancing the

device efficiency.[1][2]

Device Architecture and Performance
The following tables summarize the device architectures and performance metrics of various

blue OLEDs incorporating Tris-PCz.
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Table 1: Device Architecture of Tris-PCz Based Blue OLEDs

Device
ID

Anode

Hole
Injectio
n Layer
(HIL)

Hole
Transpo
rt Layer
(HTL)

Emissiv
e Layer
(EML)

Electron
Transpo
rt Layer
(ETL)

Cathode
Referen
ce

Device A ITO
HATCN

(10 nm)

NPD (40

nm) /

Tris-PCz

(10 nm)

6%

PtNON:m

CBP (25

nm)

mCBT (8

nm) /

BPyTP

(40 nm)

LiF (1

nm) / Al

(100 nm)

[4]

Device B ITO

4%

ReO3:Tri

s-PCz

(60 nm)

Tris-PCz

(15 nm)

Tris-

PCz:CN-

T2T (1:1)

(25 nm)

CN-T2T

(50 nm)

Liq (0.5

nm) / Al

(100 nm)

Device C ITO
HATCN

(5 nm)

TAPC

(50 nm) /

TCTA (5

nm)

20 wt%

Emitter:D

PEPO

(20 nm)

DPEPO

(5 nm) /

TmPyPB

(30 nm)

LiF (1

nm) / Al
[5]

Table 2: Performance Data of Tris-PCz Based Blue OLEDs

Device ID Max. EQE (%)
Luminance
(cd/m²)

Turn-on
Voltage (V)

CIE (x, y)

Device A 17.4 >1000 - (0.16, 0.25)

Device B 11.9 - - -

Device C 38.6 - - -

Experimental Protocols
This section provides detailed protocols for the fabrication and characterization of Tris-PCz
based blue OLEDs.
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Substrate Cleaning
A thorough cleaning of the Indium Tin Oxide (ITO) coated glass substrate is critical for optimal

device performance.

Place the ITO substrates in a substrate holder.

Sequentially sonicate the substrates in a bath of detergent (e.g., Decon 90), deionized water,

acetone, and isopropanol for 15 minutes each.

After sonication, dry the substrates using a nitrogen gun.

Immediately transfer the cleaned substrates to a UV-Ozone cleaner and treat for 20 minutes

to remove any residual organic contaminants and to improve the work function of the ITO.

Organic Layer and Cathode Deposition
The organic layers and the cathode are deposited via thermal evaporation in a high vacuum

chamber (<10⁻⁶ Torr).

Mount the cleaned ITO substrates in the vacuum chamber.

Load the organic materials (e.g., HATCN, NPD, Tris-PCz, emissive dopant, host material,

ETL material) and metal for the cathode (e.g., LiF, Al) into separate crucibles in the thermal

evaporator.

Deposit the organic layers sequentially onto the ITO substrate at a controlled deposition rate

(typically 1-2 Å/s). The thickness of each layer should be monitored using a quartz crystal

microbalance.

Following the deposition of the organic layers, deposit the cathode materials. For example, a

thin layer of LiF (0.5-1 nm) can be deposited as an electron injection layer, followed by a

thicker layer of Aluminum (100-150 nm). The deposition rate for LiF is typically 0.1-0.2 Å/s,

and for Al is 2-5 Å/s.

Device Encapsulation
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To prevent degradation from moisture and oxygen, the fabricated devices should be

encapsulated immediately after fabrication in a nitrogen-filled glovebox.

Place a glass lid over the device with a desiccant placed within the encapsulated volume.

Apply a UV-curable epoxy around the edges of the glass lid.

Cure the epoxy using a UV lamp to form a hermetic seal.

Device Characterization
Current-Voltage-Luminance (J-V-L) Characteristics: Use a source meter and a photometer to

measure the J-V-L characteristics of the device. The turn-on voltage is typically defined as

the voltage at which the luminance reaches 1 cd/m².

Electroluminescence (EL) Spectrum and CIE Coordinates: Measure the EL spectrum using a

spectroradiometer. From the spectrum, the Commission Internationale de l'Éclairage (CIE)

coordinates can be calculated.

External Quantum Efficiency (EQE): The EQE can be calculated from the luminance, current

density, and the EL spectrum of the device. This measurement is typically performed in an

integrating sphere to capture all the emitted light.

Device Lifetime: The operational lifetime of the device is typically characterized by measuring

the time it takes for the initial luminance to decrease to a certain percentage (e.g., LT50, the

time to 50% of the initial luminance) under a constant current density.

Visualizations
Device Architecture and Energy Level Diagram
The following diagram illustrates a typical device architecture for a Tris-PCz based blue OLED

and the corresponding energy level diagram.
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Figure 1: Tris-PCz Blue OLED Architecture
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Caption: A typical multi-layer blue OLED structure incorporating Tris-PCz as the HTL and a

corresponding energy level diagram showing the HOMO and LUMO levels of each layer.

Experimental Workflow
The following diagram outlines the key steps in the fabrication and characterization of a Tris-
PCz based blue OLED.
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Figure 2: OLED Fabrication and Characterization Workflow
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Caption: A flowchart illustrating the main stages of fabricating and characterizing a Tris-PCz
based blue OLED.

Charge Transport and Recombination Pathway
This diagram illustrates the process of charge injection, transport, and recombination within the

OLED device leading to light emission.

Figure 3: Charge Carrier Dynamics in a Tris-PCz OLED
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Caption: A simplified diagram showing the injection and transport of charge carriers (holes and

electrons) and their subsequent recombination in the emissive layer to produce light.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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